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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B13393369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nyasicol 1,2-acetonide is a naturally occurring phenolic compound that has been identified as

a lignan.[1] This technical guide provides a summary of its known physical and chemical

properties. Despite a comprehensive search of available scientific literature and chemical

databases, detailed experimental protocols for its synthesis, isolation, and specific biological

activities, including its involvement in signaling pathways, remain largely uncharacterized.

Chemical and Physical Properties
Nyasicol 1,2-acetonide, with the CAS number 1432057-64-1, is a derivative of Nyasicol.[1][2]

[3][4][5] Its fundamental properties are summarized in the table below. The compound typically

presents as a powder.[2] While specific quantitative data for melting and boiling points are not

publicly available, its solubility has been qualitatively described in several organic solvents.
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Property Value Source(s)

CAS Number 1432057-64-1 [1]

Molecular Formula C₂₀H₂₀O₆ [1]

Molecular Weight 356.37 g/mol [1]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Purity >98% or 95%~99% [1][2]

Structure:

SMILES:CC1(C)O--INVALID-LINK--c(O)c2)--INVALID-LINK--c1ccc(O)c(O)c1

InChI:InChI=1S/C20H20O6/c1-20(2)25-18(5-3-4-12-6-8-14(21)16(23)10-12)19(26-20)13-7-

9-15(22)17(24)11-13/h6-11,18-19,21-24H,5H2,1-2H3/t18-,19-/m1/s1

Spectral Data
The primary methods for the identification and characterization of Nyasicol 1,2-acetonide are

Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] However,

detailed 1H and 13C NMR spectral data, including chemical shifts and coupling constants, are

not available in the public domain.

Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, or purification of Nyasicol 1,2-

acetonide have not been reported in the available literature. It is known to be a natural product

isolated from the herb Curculigo capitulata.[3] General methods for the isolation of compounds

from Curculigo species often involve extraction from the rhizomes, but a specific procedure for

this compound is not documented.

Biological Activity and Signaling Pathways
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Currently, there is no published research detailing the specific biological activities, mechanism

of action, or any associated signaling pathways for Nyasicol 1,2-acetonide. As such, the

creation of diagrams for signaling pathways, as requested, is not possible based on the current

state of scientific knowledge.

Logical Relationships in Compound Analysis
While specific experimental workflows for Nyasicol 1,2-acetonide are not available, a general

logical workflow for the characterization of a novel natural product can be conceptualized. This

involves a sequence of steps from isolation to structural elucidation and biological screening.
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General Workflow for Natural Product Characterization

Isolation & Purification
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Biological Evaluation
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Purification (e.g., HPLC)

Mass Spectrometry

Molecular Weight

NMR Spectroscopy

Structural Connectivity

Structural Confirmation

In vitro Assays

Screening

Mechanism of Action Studies

Investigation

Signaling Pathway Analysis

Click to download full resolution via product page

A generalized workflow for natural product discovery.
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In conclusion, Nyasicol 1,2-acetonide is a known chemical entity with basic characterization

data available. However, a comprehensive understanding of its physical, chemical, and

biological properties is hampered by the lack of detailed published research. Further

investigation is required to elucidate its experimental protocols and to explore its potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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